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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891

For immediate reference, the fundamental chemical properties of Virosine B are summarized
in Table 1.

Virosine B is a natural alkaloid first isolated from the roots of Virosine oleifera, a plant now
more commonly known by its botanical synonym, Securinega virosa (also referred to as
Flueggea virosa). Despite its identification and availability from commercial chemical suppliers,
a comprehensive scientific dossier detailing its chemical synthesis, spectroscopic
characterization, and biological activity remains elusive in publicly accessible literature. This
guide aims to consolidate the currently available information on Virosine B and highlight the
significant knowledge gaps that present opportunities for future research.

Chemical Structure and Properties

Virosine B is a small molecule with the molecular formula C13H17NO3. Its structure, as
inferred from its IUPAC name and SMILES notation provided by chemical vendors, suggests a
complex tetracyclic framework.

Table 1: Physicochemical Properties of Virosine B
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Property Value Source

Molecular Formula C13H17NO3 Chemical Suppliers
Molecular Weight 235.28 g/mol Chemical Suppliers
CAS Number 1052228-70-2 Chemical Suppliers

(1S,2R,8R,15R)-15-hydroxy-
13-oxa-7- )

IUPAC Name Inferred from Supplier Data
azatetracyclo[6.5.2.0 , 10,02,

’]pentadec-10-en-12-one

O[C@H]1C[C@@]230C(=0)C
SMILES =C2C[C@@H]1IN1CCCC[C@ Inferred from Supplier Data
@H]31

A definitive, peer-reviewed elucidation of Virosine B's structure, supported by detailed
spectroscopic data, is not currently available. The structural information presented here is
based on data aggregated from chemical supplier databases and has not been independently
verified through published experimental research.

Experimental Data: A Call for Research

A thorough review of scientific databases reveals a significant lack of published experimental
data for Virosine B. To facilitate future research and provide a comprehensive understanding
of this molecule, the following experimental investigations are critically needed:

Structure Elucidation

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Complete *H and 3C NMR spectral
assignments are essential for confirming the proposed chemical structure and determining
the stereochemistry of the molecule. Advanced 2D NMR techniques such as COSY, HSQC,
and HMBC would be required for an unambiguous structural assignment.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the
elemental composition of Virosine B. Tandem MS (MS/MS) studies would be invaluable in
characterizing its fragmentation pattern, providing further structural insights.
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Isolation and Synthesis

« |solation Protocol: A detailed, reproducible protocol for the isolation of Virosine B from
Securinega virosa is needed. This would include specifics of the extraction solvent system,
chromatographic separation techniques (e.g., column chromatography, HPLC), and yield.

o Total Synthesis: The development of a total synthesis route for Virosine B would not only
confirm its structure but also enable the production of larger quantities for extensive
biological evaluation and the synthesis of analogues for structure-activity relationship (SAR)
studies.

Biological Activity and Signaling Pathways

There is currently no published research on the biological activity of Virosine B. The
Securinega genus is known to produce a variety of alkaloids with interesting pharmacological
properties, including antiviral and cytotoxic activities. This suggests that Virosine B may also
possess valuable biological functions.

Future research should focus on screening Virosine B for a range of biological activities, such
as:

Antiviral activity against a panel of viruses.

Cytotoxicity against various cancer cell lines.

Enzyme inhibition assays.

Receptor binding assays.

Should any significant biological activity be identified, subsequent studies would be necessary
to elucidate the underlying mechanism of action and any associated signaling pathways.

Logical Workflow for Future Virosine B Research

The following diagram outlines a logical workflow for future research endeavors aimed at fully
characterizing Virosine B.
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A proposed workflow for the comprehensive characterization of Virosine B.
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In conclusion, Virosine B represents an intriguing yet largely uncharacterized natural product.
The information available is currently insufficient to provide an in-depth technical guide. The
scientific community is encouraged to undertake the necessary research to fully elucidate the
structure and biological function of this promising alkaloid.

 To cite this document: BenchChem. [Virosine B: An Obscure Alkaloid Awaiting Scientific
Elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#what-is-the-chemical-structure-of-
virosine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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